Cas no 953138-40-4 (N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide)

• Product Name: N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide
• CAS No: 953138-40-4
• MF: C₂₂H₃₃N₃O₂
• MW: 371.516325712204
• CID: 6151448
• PubChem ID: 16886823
• Update Time: 2025-10-25

N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide
• F5016-0338
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-[4-(propan-2-yl)phenyl]ethanediamide
• 953138-40-4
• N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide
• AKOS024489520
• VU0629198-1
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(4-propan-2-ylphenyl)oxamide

• Inchi： 1S/C22H33N3O2/c1-16(2)18-7-9-19(10-8-18)24-22(27)21(26)23-15-17-11-13-25(14-12-17)20-5-3-4-6-20/h7-10,16-17,20H,3-6,11-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： QUGWKYPKCSJUQS-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=CC=1)C(C)C)=O)NCC1CCN(CC1)C1CCCC1

Computed Properties

• Exact Mass: 371.25727730g/mol
• Monoisotopic Mass: 371.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide

Recent Advances in the Study of N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide (CAS: 953138-40-4)

The compound N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide (CAS: 953138-40-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research indicates that 953138-40-4 exhibits high affinity for certain receptor proteins, which are implicated in neurological and inflammatory pathways. This has led to hypotheses about its potential use in treating neurodegenerative diseases and chronic inflammatory conditions. The compound's ability to modulate these pathways with high specificity has been a focal point of recent studies, with researchers employing advanced techniques such as X-ray crystallography and molecular docking simulations to understand its binding mechanisms.

In addition to its pharmacological properties, the synthetic pathways and optimization of 953138-40-4 have also been explored. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for the compound's transition from laboratory research to potential clinical trials. Furthermore, stability studies under various physiological conditions have provided insights into its pharmacokinetic profile, which is essential for determining dosage and administration routes in future therapeutic applications.

Another significant development is the exploration of 953138-40-4's efficacy in preclinical models. Studies conducted on animal models have demonstrated its therapeutic potential in reducing symptoms associated with targeted diseases, with minimal adverse effects reported. These findings are encouraging and suggest that the compound could be a viable candidate for further development. However, researchers emphasize the need for more comprehensive toxicology studies to ensure its safety profile meets regulatory standards.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the pace of research on 953138-40-4. Recent patents filed by industry leaders highlight the commercial interest in this compound, with claims covering its use in various formulations and delivery systems. This intersection of academic and industrial research underscores the compound's potential to address unmet medical needs and its viability as a future therapeutic agent.

Despite these promising developments, challenges remain. The precise mechanism of action of 953138-40-4 is still not fully understood, and its long-term effects require further investigation. Additionally, the scalability of its synthesis and the cost-effectiveness of production are areas that need addressing to facilitate its transition into clinical use. Researchers are optimistic that ongoing and future studies will provide the necessary data to overcome these hurdles.

In conclusion, N-(1-cyclopentylpiperidin-4-yl)methyl-N'-4-(propan-2-yl)phenylethanediamide (CAS: 953138-40-4) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique properties and promising preclinical results position it as a potential candidate for therapeutic development. Continued research efforts, particularly in understanding its mechanism of action and optimizing its production, will be crucial in determining its future applications and commercial viability.